4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one is a piperazine derivative featuring a pyridinyl ethyl substituent at the 4-position of the piperazin-2-one ring. This compound is of interest in medicinal chemistry due to the pharmacological relevance of piperazine derivatives in targeting neurological and oncological pathways, particularly as kinase inhibitors or modulators of G-protein-coupled receptors (GPCRs) .
Properties
Molecular Formula |
C11H15N3O |
|---|---|
Molecular Weight |
205.26 g/mol |
IUPAC Name |
4-(2-pyridin-2-ylethyl)piperazin-2-one |
InChI |
InChI=1S/C11H15N3O/c15-11-9-14(8-6-13-11)7-4-10-3-1-2-5-12-10/h1-3,5H,4,6-9H2,(H,13,15) |
InChI Key |
VOCJLPTUZYVAAF-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CC(=O)N1)CCC2=CC=CC=N2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 4-(2-(Pyridin-2-yl)ethyl)piperazin-2-one with piperazine and piperazinone derivatives, focusing on structural variations, synthetic routes, and biological relevance.
Structural Variations and Substituent Effects
Key Compounds for Comparison :
Key Observations :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
